Cas no 53995-97-4 (2,3-dihydro-1H-isoindol-2-amine hydrochloride)

• Product Name: 2,3-dihydro-1H-isoindol-2-amine hydrochloride
• CAS No: 53995-97-4
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD18206755
• CID: 830123
• PubChem ID: 23342936
• Update Time: 2026-04-29

2,3-dihydro-1H-isoindol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• isoindolin-2-amine hydrochloride
• 1,3-dihydroisoindol-2-amine,hydrochloride
• 2,3-dihydro-1H-isoindol-2-amine hydrochloride
• 2H-Isoindol-2-amine, 1,3-dihydro-, hydrochloride(1:1)
• Isoindolin-2-ylamin, Hydrochlorid
• isoindolin-2-ylamine, hydrochloride
• N-aminodihydroisoindole hydrochloride
• N-Aminoisoindoline hydrochloride
• 1,3-Dihydro-2H-isoindol-2-amine hydrochloride

• MDL： MFCD18206755

Computed Properties

• Exact Mass: 170.06123

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2,3-dihydro-1H-isoindol-2-amine hydrochloride

2,3-Dihydro-1H-Isoindol-2-Amine Hydrochloride (CAS No. 53995-97-4): A Comprehensive Overview

2,3-Dihydro-1H-Isoindol-2-Amine Hydrochloride, also known by its CAS registry number 53995-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The molecule consists of a bicyclic structure with an isoindole core and an amine group at the 2-position, which contributes to its unique chemical properties.

The synthesis of 2,3-dihydro-1H-isoindol-2-amine hydrochloride has been explored through various methodologies. Recent advancements in synthetic chemistry have enabled the development of more efficient routes to this compound. For instance, researchers have employed palladium-catalyzed coupling reactions and asymmetric synthesis techniques to achieve high yields and enantioselectivity. These methods not only enhance the scalability of production but also pave the way for its potential application in drug discovery.

One of the most notable aspects of 2,3-dihydro-1H-Isoindol-2-Amine Hydrochloride is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against several disease targets, including neurodegenerative disorders and cancer. For example, a 2023 study published in *Nature Communications* highlighted its ability to inhibit key enzymes involved in Alzheimer's disease progression. Additionally, preclinical trials have shown promising results in terms of its anti-tumor properties, particularly in targeting aggressive breast cancer cells.

The physical and chemical properties of CAS No. 53995-97-4 are well-documented. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in water and common organic solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Its stability under different storage conditions has also been evaluated, ensuring its suitability for long-term use in research and development settings.

From an applications perspective, 2,3-dihydro-Isoindole derivatives have found utility in drug design due to their ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has emerged as a promising therapeutic strategy. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce off-target effects.

In conclusion, CAS No. 53995-974, or 2,3-dihydro-Isoindole Hydrochloride, represents a valuable tool in modern drug discovery. Its unique chemical structure, coupled with advanced synthetic methods and promising biological activity profiles, positions it as a key player in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.